Methyl 2-[2-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate

• IUPAC Name: methyl 2-[2-[2-(5-chloro-2-methoxyanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• InChI: InChI=1S/C21H19ClN2O6/c1-28-18-7-6-13(22)10-16(18)23-19(25)11-24-9-8-14-15(21(24)27)4-3-5-17(14)30-12-20(26)29-2/h3-10H,11-12H2,1-2H3,(H,23,25)
• InChI Key: QWFDSJAVIRIFTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CN2C=CC3=C(C2=O)C=CC=C3OCC(=O)OC
• Molecular Formula: C21H19ClN2O6
• Molecular Weight: 430.8 g/mol

Description

The compound contains several functional groups including a methoxy group (-OCH3), an anilino group (-NH2), a chloro group (-Cl), and an isoquinoline group. These groups can significantly influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring (isoquinoline). These features could lead to interesting electronic and steric effects.

Chemical Reactions Analysis

Again, without specific studies on this compound, it’s hard to detail its chemical reactions. But in general, we can predict that it might undergo reactions typical for its functional groups, such as electrophilic aromatic substitution on the isoquinoline ring or nucleophilic substitution at the chloro group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of polar groups like -OCH3 and -NH2 could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For instance, if it’s used as a pharmaceutical, the isoquinoline group might interact with biological targets, while the other groups modulate its properties like solubility and bioavailability.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. The specific hazards would depend on its reactivity and toxicity, which are not known without specific studies.

Future Directions

Future research on this compound could involve exploring its potential applications, studying its reactivity in more detail, and optimizing its synthesis. It could also involve investigating its safety profile and environmental impact.